![molecular formula C7H9BrO B6224490 rac-(1R,2R,4R)-2-bromobicyclo[2.2.1]heptan-7-one CAS No. 16031-37-1](/img/no-structure.png)
rac-(1R,2R,4R)-2-bromobicyclo[2.2.1]heptan-7-one
Overview
Description
Rac-(1R,2R,4R)-2-bromobicyclo[2.2.1]heptan-7-one is a brominated bicyclic ketone that has recently gained attention for its potential use in laboratory experiments and scientific research. This compound has been studied for its ability to accelerate reaction rates and for its potential to act as a catalyst in certain chemical reactions.
Scientific Research Applications
Rac-(1R,2R,4R)-2-bromobicyclo[2.2.1]heptan-7-one has been studied for its potential use in scientific research applications. This compound has been found to accelerate reaction rates, making it useful for synthesizing complex molecules. It has also been studied for its potential to act as a catalyst in certain chemical reactions. Additionally, this compound has been studied for its ability to act as a substrate in enzymatic reactions.
Mechanism of Action
Rac-(1R,2R,4R)-2-bromobicyclo[2.2.1]heptan-7-one is believed to act as a catalyst by forming a bromonium ion, which is stabilized by the bromine atom. This bromonium ion is believed to facilitate the reaction between two molecules, resulting in the desired product.
Biochemical and Physiological Effects
Rac-(1R,2R,4R)-2-bromobicyclo[2.2.1]heptan-7-one has not been studied for its biochemical or physiological effects in humans, and it is not known if it has any effect on the human body. As such, it is not recommended for use in humans.
Advantages and Limitations for Lab Experiments
Rac-(1R,2R,4R)-2-bromobicyclo[2.2.1]heptan-7-one has several advantages for use in laboratory experiments. This compound has been found to accelerate reaction rates, making it useful for synthesizing complex molecules. Additionally, it can act as a catalyst in certain chemical reactions and as a substrate in enzymatic reactions. However, this compound is not recommended for use in humans due to the lack of research on its biochemical and physiological effects.
Future Directions
Future research should focus on further exploring the potential applications of Rac-(1R,2R,4R)-2-bromobicyclo[2.2.1]heptan-7-one in laboratory experiments and scientific research. Additionally, further research should be conducted to determine the biochemical and physiological effects of this compound, as well as its potential toxicity. Finally, further research should be conducted to explore the potential of this compound to act as a catalyst in other chemical reactions.
Synthesis Methods
Rac-(1R,2R,4R)-2-bromobicyclo[2.2.1]heptan-7-one is synthesized through a multi-step process. The first step involves the formation of a bicyclic ketone, which is done by reacting aldehyde with a Grignard reagent. The next step involves the addition of bromine to the bicyclic ketone, forming the desired compound. Finally, the product is isolated via chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R,4R)-2-bromobicyclo[2.2.1]heptan-7-one involves the bromination of a bicyclic ketone intermediate. The bicyclic ketone can be synthesized through a Diels-Alder reaction between cyclopentadiene and maleic anhydride, followed by a retro-Diels-Alder reaction to form the bicyclic ketone. The bromination can then be carried out using N-bromosuccinimide (NBS) in the presence of a radical initiator such as AIBN.", "Starting Materials": ["Cyclopentadiene", "Maleic anhydride", "Diethyl ether", "N-bromosuccinimide (NBS)", "AIBN"], "Reaction": ["1. Perform a Diels-Alder reaction between cyclopentadiene and maleic anhydride in diethyl ether to form the bicyclic adduct.", "2. Perform a retro-Diels-Alder reaction on the bicyclic adduct to form the bicyclic ketone intermediate.", "3. Dissolve the bicyclic ketone intermediate in diethyl ether and add N-bromosuccinimide (NBS) and AIBN.", "4. Heat the reaction mixture to initiate the bromination reaction.", "5. Isolate the product by filtration and purification." ] } | |
CAS RN |
16031-37-1 |
Product Name |
rac-(1R,2R,4R)-2-bromobicyclo[2.2.1]heptan-7-one |
Molecular Formula |
C7H9BrO |
Molecular Weight |
189 |
Purity |
95 |
Origin of Product |
United States |
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